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Compound of Interest

Compound Name: Silver p-toluenesulfonate

Cat. No.: B096825

In-Depth Technical Guide to Silver p-
Toluenesulfonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and key
applications of silver p-toluenesulfonate (silver tosylate), a versatile reagent in organic
chemistry.

Core Properties of Silver p-Toluenesulfonate

Silver p-toluenesulfonate is an organosilver compound valued for its utility in facilitating
nucleophilic substitution reactions. It is a white to light-grey crystalline solid. The quantitative
properties of the compound are summarized below.
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Property Data

Molecular Formula C7H7AgOsS

Molecular Weight 279.06 g/mol

CAS Number 16836-95-6

Appearance White to light-grey crystalline powder/solid

Solubility Solub!e in water, moderately s.o?uble in polar
organic solvents (e.g., acetonitrile, acetone)

Synonyms Silver tosylate, p-Toluenesulfonic acid silver salt

Molecular Structure and Composition

Silver p-toluenesulfonate is an ionic compound formed from a silver(l) cation (Ag*) and a p-
toluenesulfonate anion (CHsCesH4SOs3™). The structure of the anion is central to its chemical

utility.
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Caption: Logical breakdown of Silver p-Toluenesulfonate into its constituent ions and the
structure of the p-toluenesulfonate anion.

Experimental Protocols

Detailed methodologies for the synthesis of silver p-toluenesulfonate and its application in
the conversion of alkyl halides are provided below.

Protocol 1: Synthesis of Silver p-Toluenesulfonate via
Metathesis

This protocol describes the synthesis of silver p-toluenesulfonate from silver nitrate and
sodium p-toluenesulfonate, a common and efficient precipitation method.

Materials:

 Silver nitrate (AgNO3)

e Sodium p-toluenesulfonate (NaOTs)

e Distilled water

 Stir plate and magnetic stir bar

« Filtration apparatus (e.g., Buchner funnel and flask)
» Drying oven or desiccator

Procedure:

e Prepare Reactant Solutions: Prepare equimolar aqueous solutions of silver nitrate and
sodium p-toluenesulfonate in separate flasks using distilled water. A 1:1 molar ratio is optimal
for this reaction.

o Reaction: While stirring the sodium p-toluenesulfonate solution at room temperature (20-
25°C), slowly add the silver nitrate solution. A white precipitate of silver p-toluenesulfonate
will form immediately.
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» Digestion: Continue stirring the mixture for 10-15 minutes to ensure the reaction goes to
completion.

« |solation: Isolate the precipitate by vacuum filtration. Wash the collected solid with a small
amount of cold distilled water to remove any soluble impurities, such as sodium nitrate.

» Drying: Dry the purified silver p-toluenesulfonate in an oven at a moderate temperature or
in a desiccator, protected from light, as silver salts are often light-sensitive.

Protocol 2: Conversion of an Alkyl Bromide to an Alkyl
Tosylate

This protocol details a general procedure for the conversion of an alkyl bromide to its
corresponding tosylate using silver p-toluenesulfonate. This reaction is particularly useful
when traditional methods with tosyl chloride are not suitable.

Materials:

¢ Alkyl bromide (e.g., 1-bromobutane)
 Silver p-toluenesulfonate (AgOTs)
o Acetonitrile (anhydrous)

e Round-bottom flask

e Reflux condenser

 Stir plate and magnetic stir bar

« Filtration apparatus

Procedure:

o Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser,
dissolve the alkyl bromide in anhydrous acetonitrile.
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+ Addition of Reagent: Add a stoichiometric equivalent of silver p-toluenesulfonate to the
solution.

+ Reaction: Heat the mixture to reflux with stirring. The reaction progress can be monitored by
the formation of a precipitate, which is the insoluble silver bromide (AgBr). The precipitation
of the silver halide is the driving force for the reaction.

o Completion and Workup: Once the reaction is complete (as determined by an appropriate
method like TLC or GC-MS), cool the mixture to room temperature.

« [solation: Filter the reaction mixture to remove the precipitated silver bromide.

« Purification: The filtrate, containing the desired alkyl tosylate, can then be concentrated
under reduced pressure. Further purification of the product can be achieved by
recrystallization or column chromatography.
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Caption: Experimental workflow for the conversion of an alkyl bromide to an alkyl tosylate using
silver p-toluenesulfonate.
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 To cite this document: BenchChem. [Silver p-toluenesulfonate molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096825#silver-p-toluenesulfonate-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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